molecular formula C17H22O5 B081093 Gaillardin CAS No. 14682-46-3

Gaillardin

Cat. No. B081093
CAS RN: 14682-46-3
M. Wt: 306.4 g/mol
InChI Key: UTPGJEROJZHISI-DFGCRIRUSA-N
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Description

Gaillardin is a natural compound that has gained attention for its potential use in scientific research. It is a type of polyphenol that can be found in several plant species, including grape seeds, cocoa beans, and tea leaves. Gaillardin has been studied for its antioxidant and anti-inflammatory properties, as well as its potential to prevent certain diseases. In

Scientific Research Applications

Apoptosis Induction in Cancer Cell Lines

Gaillardin, a natural sesquiterpene lactone, has shown promising results in inducing apoptosis in various cancer cell lines. Studies have demonstrated its effectiveness in breast cancer cell lines like MCF-7 and MDA-MB-468, where it activated apoptosis through annexin V–FITC/PI staining and caspase activation. It modulates proteins like Bax, p53, and Bcl-2, and affects reactive oxygen species (ROS) production and mitochondrial membrane potential, indicating its potential in cancer chemoprevention or chemotherapy (Fallahian et al., 2015).

Effectiveness Against Gastric Cancer

In gastric cancer cells, Gaillardin demonstrated significant cytotoxicity and induced apoptosis. The underlying mechanism involves the inhibition of NF-κB activation and the down-regulation of NF-κB-regulated genes like COX-2, MMP-9, TWIST-1, and BCl-2. This sesquiterpene lactone also increased ROS production in gastric cancer cells, suggesting its potential as a natural agent for cancer treatment (Roozbehani et al., 2021).

Cytotoxic Activity and Apoptosis Induction

Gaillardin has shown cytotoxic activity in various human carcinoma cell lines, including breast adenocarcinoma, hepatocellular carcinoma, lung carcinoma, and colon adenocarcinoma. Its apoptosis-inducing properties were evaluated, suggesting it as a candidate for further cancer therapy studies (Moghadam et al., 2013).

Antiproliferative Effect on Human Leukemic Cells

Studies on human leukemic cells have shown that Gaillardin induces cytotoxic effects and can arrest the cell cycle, leading to apoptosis. Interestingly, it does not significantly affect normal cells, indicating its potential as a therapeutic agent for leukemia (Karami et al., 2020).

Acetylcholinesterase Inhibition

Gaillardin also exhibits acetylcholinesterase inhibitory activity, suggesting its potential application in Alzheimer's disease studies. This property was evaluated using the Ellman assay, where Gaillardin showed significant inhibition of acetylcholinesterase (Hajimehdipoor et al., 2014).

properties

CAS RN

14682-46-3

Product Name

Gaillardin

Molecular Formula

C17H22O5

Molecular Weight

306.4 g/mol

IUPAC Name

[(3aS,5aS,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate

InChI

InChI=1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12-,13+,14+,15-,17-/m1/s1

InChI Key

UTPGJEROJZHISI-DFGCRIRUSA-N

Isomeric SMILES

CC1=C[C@H]2[C@H](C[C@@H]3[C@@H]1[C@H](C[C@@]3(C)O)OC(=O)C)C(=C)C(=O)O2

SMILES

CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2

Canonical SMILES

CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2

Other CAS RN

14682-46-3

synonyms

gaillardin

Origin of Product

United States

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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